(but-3-yn-1-yl)cyclopentane
Description
“(but-3-yn-1-yl)cyclopentane” is a chemical compound. It is a derivative of cyclopentane, which is a cyclic hydrocarbon . The compound has a but-3-yn-1-yl group attached to the cyclopentane ring .
Molecular Structure Analysis
The molecular structure of “(but-3-yn-1-yl)cyclopentane” consists of a cyclopentane ring with a but-3-yn-1-yl group attached. Cyclopentane is a five-membered ring, and the but-3-yn-1-yl group contains a triple bond, indicating some degree of unsaturation .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (but-3-yn-1-yl)cyclopentane involves the reaction of but-3-yn-1-ol with cyclopentanone in the presence of a strong acid catalyst to form the corresponding enone intermediate. The enone intermediate is then reduced using sodium borohydride to yield the desired product.", "Starting Materials": [ "But-3-yn-1-ol", "Cyclopentanone", "Strong acid catalyst", "Sodium borohydride" ], "Reaction": [ "Step 1: Mix but-3-yn-1-ol and cyclopentanone in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid.", "Step 2: Heat the mixture to reflux for several hours to allow the reaction to proceed.", "Step 3: Cool the mixture and extract the enone intermediate using a suitable solvent, such as diethyl ether or dichloromethane.", "Step 4: Add sodium borohydride to the enone intermediate and stir the mixture for several hours at room temperature.", "Step 5: Acidify the mixture with dilute hydrochloric acid and extract the product using a suitable solvent.", "Step 6: Purify the product by distillation or column chromatography." ] } | |
CAS RN |
141345-07-5 |
Product Name |
(but-3-yn-1-yl)cyclopentane |
Molecular Formula |
C9H14 |
Molecular Weight |
122.2 |
Purity |
95 |
Origin of Product |
United States |
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